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Compound of Interest

1-Bromo-4-(2-
Compound Name:
bromoethoxy)benzene

Cat. No.: B100019

An In-depth Technical Guide to 1-Bromo-4-(2-bromoethoxy)benzene

Compound Identification

Identifier Value

IUPAC Name 1-Bromo-4-(2-bromoethoxy)benzene

CAS Number 18800-30-1[1][2][3]

Molecular Formula CsHsBr20[3]

Molecular Weight 279.96 g/mol [3][4]

InChl Key SRGBSEMMGLSUMI-UHFFFAOYSA-N[4]
Canonical SMILES C1=CC(=CC=C10CCBHr)BIr[3]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-4-(2-bromoethoxy)benzene is
provided below.
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Property Value

Melting Point 56-57 °C[1]

Boiling Point 163-165 °C at 16 mmHg[1]

Density 1.757 g/lcm3[1]

Flash Point 120 °C[1]

Vapor Pressure 3.93E-07 mmHg at 25 °CJ[1]

Solubility Soluble.in water, alcohols, and ethers; also

soluble in chloroform|3]

Synthesis

A common synthetic route to 1-Bromo-4-(2-bromoethoxy)benzene involves the Williamson

ether synthesis.

Experimental Protocol

A mixture of 4-bromophenol (30 g, 173 mmol), dibromoethane (40 mL, 464 mmol), sodium
hydroxide (11.0 g, 275 mmol), and water (430 mL) is refluxed for 11 hours.[4] Following the
reflux, the phases are separated. The organic phase is then purified by distillation to yield the
final product.[4] This procedure has a reported yield of 83%.[4]
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Reactants & Solvent
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Caption: Synthesis workflow for 1-Bromo-4-(2-bromoethoxy)benzene.

Spectroscopic Data

Technique Data

(CDCls) &: 3.63 (2H, t, J=5.4 Hz), 4.26 (2H, t,
1H-NMR (Predicted) J=6.0 Hz), 6.80 (2H, d, J=9.1 Hz), 7.39 (2H, d,
J=9.1 H2)[1]

Applications

1-Bromo-4-(2-bromoethoxy)benzene is a versatile intermediate in several areas of research

and development.
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» Organic Synthesis: It serves as a crucial intermediate in the synthesis of more complex
organic molecules, which can be used for pharmaceuticals and agrochemicals.[5]

» Materials Science: The compound is utilized in the development of new materials, including
polymers and resins.[5] Its dual bromine sites make it suitable for polymer crosslinking.[2]

e Drug Discovery: It acts as a building block for creating biologically active compounds and is
used in the synthesis of combinatorial libraries.[3][5]

 Biological Activity: Research has indicated its potential to inhibit the growth of methicillin-
resistant Staphylococcus aureus (MRSA), possibly by inhibiting protein synthesis.[3]
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Caption: Key application areas of 1-Bromo-4-(2-bromoethoxy)benzene.

Safety and Handling

For detailed safety and handling information, it is essential to consult the Safety Data Sheet
(SDS) provided by the supplier. General safety precautions for handling chemicals of this
nature should be followed, including the use of personal protective equipment such as gloves,
safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume
hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-bromo-4-(2-bromoethoxy)benzene, CAS No. 18800-30-1 - iChemical [ichemical.com]
e 2. chemshuttle.com [chemshuttle.com]

e 3. 1-Bromo-4-(2-bromoethoxy)benzene | 18800-30-1 | TAA80030 [biosynth.com]

e 4. Synthesis routes of 1-Bromo-4-(2-bromoethoxy)benzene [benchchem.com]

e 5. 1-Bromo-4-((2-bromoethoxy)methyl)benzene | 103061-55-8 | Benchchem
[benchchem.com]

 To cite this document: BenchChem. [1-Bromo-4-(2-bromoethoxy)benzene CAS number and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100019#1-bromo-4-2-bromoethoxy-benzene-cas-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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